Cas no 396658-92-7 (Benzene, 3-(1,1-dimethylethyl)-2,4-dimethyl-1,5-dinitro-)

• Product Name: Benzene, 3-(1,1-dimethylethyl)-2,4-dimethyl-1,5-dinitro-
• CAS No: 396658-92-7
• MF: C₁₂H₁₆N₂O₄
• MW: 252.266443252563
• CID: 1514591
• Update Time: 2024-08-24

Benzene, 3-(1,1-dimethylethyl)-2,4-dimethyl-1,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 3-(1,1-dimethylethyl)-2,4-dimethyl-1,5-dinitro-

• Inchi： 1S/C12H16N2O4/c1-7-9(13(15)16)6-10(14(17)18)8(2)11(7)12(3,4)5/h6H,1-5H3
• InChI Key： IARKSBSXAUOKHP-UHFFFAOYSA-N
• SMILES： C1([N+]([O-])=O)=CC([N+]([O-])=O)=C(C)C(C(C)(C)C)=C1C

Computed Properties

• Exact Mass: 252.11108

Experimental Properties

• Density: 1.187±0.06 g/cm3(Predicted)
• Boiling Point: 328.5±37.0 °C(Predicted)
• PSA: 86.28